Cas no 694472-83-8 (5-acetyl-2-{[2-(4-methoxyphenyl)-2-oxoethyl]sulfanyl}-6-methylpyridine-3-carboxamide)

• Product Name: 5-acetyl-2-{[2-(4-methoxyphenyl)-2-oxoethyl]sulfanyl}-6-methylpyridine-3-carboxamide
• CAS No: 694472-83-8
• MF: C₁₈H₁₈N₂O₄S
• MW: 358.411523342133
• CID: 5762790
• PubChem ID: 1297719
• Update Time: 2025-06-08

5-acetyl-2-{[2-(4-methoxyphenyl)-2-oxoethyl]sulfanyl}-6-methylpyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• SR-01000268995-1
• AKOS001052317
• 694472-83-8
• 5-acetyl-2-{[2-(4-methoxyphenyl)-2-oxoethyl]sulfanyl}-6-methylpyridine-3-carboxamide
• F1391-0004
• 5-acetyl-2-((2-(4-methoxyphenyl)-2-oxoethyl)thio)-6-methylnicotinamide
• ZINC01121009
• Z56977398
• 5-acetyl-2-[2-(4-methoxyphenyl)-2-oxoethyl]sulfanyl-6-methylpyridine-3-carboxamide
• SR-01000268995
• 3-Pyridinecarboxamide, 5-acetyl-2-[[2-(4-methoxyphenyl)-2-oxoethyl]thio]-6-methyl-

• Inchi： 1S/C18H18N2O4S/c1-10-14(11(2)21)8-15(17(19)23)18(20-10)25-9-16(22)12-4-6-13(24-3)7-5-12/h4-8H,9H2,1-3H3,(H2,19,23)
• InChI Key： IZSAFFFAMGKNGP-UHFFFAOYSA-N
• SMILES： S(CC(C1C=CC(=CC=1)OC)=O)C1=C(C(N)=O)C=C(C(C)=O)C(C)=N1

Computed Properties

• Exact Mass: 358.09872823g/mol
• Monoisotopic Mass: 358.09872823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 125Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 557.8±50.0 °C(Predicted)
• pka: 14.03±0.50(Predicted)

Additional information on 5-acetyl-2-{[2-(4-methoxyphenyl)-2-oxoethyl]sulfanyl}-6-methylpyridine-3-carboxamide

Comprehensive Overview of 5-acetyl-2-{[2-(4-methoxyphenyl)-2-oxoethyl]sulfanyl}-6-methylpyridine-3-carboxamide (CAS No. 694472-83-8)

The compound 5-acetyl-2-{[2-(4-methoxyphenyl)-2-oxoethyl]sulfanyl}-6-methylpyridine-3-carboxamide (CAS No. 694472-83-8) is a structurally intricate molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its unique sulfanyl and carboxamide functional groups make it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of enzymatic activity, given its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions.

In recent years, the demand for novel heterocyclic compounds like 5-acetyl-2-{[2-(4-methoxyphenyl)-2-oxoethyl]sulfanyl}-6-methylpyridine-3-carboxamide has surged, driven by the need for innovative treatments in areas such as neurodegenerative diseases and metabolic disorders. This compound's pyridine core and methoxyphenyl moiety are key structural features that contribute to its bioactivity, making it a subject of intense study in drug discovery pipelines.

One of the most frequently searched questions in scientific databases is: "What are the applications of 5-acetyl-2-{[2-(4-methoxyphenyl)-2-oxoethyl]sulfanyl}-6-methylpyridine-3-carboxamide in drug development?" Current research suggests that this compound exhibits promising kinase inhibitory properties, which could be leveraged in the design of targeted therapies for cancer and inflammatory conditions. Its acetyl group further enhances its pharmacokinetic profile, improving bioavailability and metabolic stability.

The synthesis of 5-acetyl-2-{[2-(4-methoxyphenyl)-2-oxoethyl]sulfanyl}-6-methylpyridine-3-carboxamide involves multi-step organic reactions, including sulfanylation and acylation processes. These methods are often optimized to achieve high yields and purity, which are critical for preclinical studies. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to characterize this compound, ensuring its structural integrity and consistency across batches.

Another hot topic in the scientific community is the structure-activity relationship (SAR) of pyridine derivatives. The 5-acetyl-2-{[2-(4-methoxyphenyl)-2-oxoethyl]sulfanyl}-6-methylpyridine-3-carboxamide serves as an excellent case study for understanding how subtle modifications in the sulfanyl linker or methoxy substitution can influence biological activity. Such insights are invaluable for medicinal chemists aiming to design next-generation therapeutics with enhanced efficacy and reduced side effects.

From an industrial perspective, the scalability of producing 5-acetyl-2-{[2-(4-methoxyphenyl)-2-oxoethyl]sulfanyl}-6-methylpyridine-3-carboxamide is a critical consideration. Manufacturers are increasingly adopting green chemistry principles to minimize environmental impact while maintaining cost-effectiveness. This aligns with the growing trend of sustainable pharmaceutical production, a topic that resonates strongly with both researchers and policymakers.

In conclusion, 5-acetyl-2-{[2-(4-methoxyphenyl)-2-oxoethyl]sulfanyl}-6-methylpyridine-3-carboxamide (CAS No. 694472-83-8) represents a fascinating intersection of chemistry and biology. Its multifaceted applications, coupled with its structural elegance, position it as a compound of enduring interest in both academic and industrial settings. As research continues to unfold, this molecule is likely to play a pivotal role in addressing some of the most pressing challenges in modern medicine.